Cas no 86841-05-6 (9H-Thioxanthen-9-one, 2-hydroxy-3,4-dimethyl-)

• Product name: 9H-Thioxanthen-9-one, 2-hydroxy-3,4-dimethyl-
• CAS No: 86841-05-6
• MF: C₁₅H₁₂O₂S
• MW: 256.319582939148
• CID: 660403
• PubChem ID: 13593702

9H-Thioxanthen-9-one, 2-hydroxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one, 2-hydroxy-3,4-dimethyl-
• 2-hydroxy-3,4-dimethylthioxanthen-9-one
• URCLHZFMMKQMDR-UHFFFAOYSA-N
• SCHEMBL3483642
• 2-hydroxy-3,4-dimethyl-thioxanthone
• 2-hydroxy-3,4-dimethylthioxanthone
• 86841-05-6
• DTXSID40544594
• 2-HYDROXY-3,4-DIMETHYL-9H-THIOXANTHEN-9-ONE

• Inchi： InChI=1S/C15H12O2S/c1-8-9(2)15-11(7-12(8)16)14(17)10-5-3-4-6-13(10)18-15/h3-7,16H,1-2H3
• InChI Key： URCLHZFMMKQMDR-UHFFFAOYSA-N
• SMILES： CC1=C(C=C2C(=C1C)SC3=CC=CC=C3C2=O)O

Computed Properties

• Exact Mass: 256.05580079g/mol
• Monoisotopic Mass: 256.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų
• XLogP3: 3.9